Disperse Red 59

Specification

• CAS No.: 17869-10-2
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 1-amino-4-hydroxy-2-(2-methoxyethoxy)anthracene-9,10-dione
• Standard InChI: InChI=1S/C17H15NO5/c1-22-6-7-23-12-8-11(19)13-14(15(12)18)17(21)10-5-3-2-4-9(10)16(13)20/h2-5,8,19H,6-7,18H2,1H3
• Standard InChI Key: DVCMHLZPRDGHKK-UHFFFAOYSA-N
• SMILES: COCCOC1=C(C2=C(C(=C1)O)C(=O)C3=CC=CC=C3C2=O)N
• Canonical SMILES: COCCOC1=C(C2=C(C(=C1)O)C(=O)C3=CC=CC=C3C2=O)N

Introduction

Chemical Identification and Structure

Disperse Red 59 belongs to the anthraquinone class of disperse dyes, characterized by its distinctive chromophore structure. The compound possesses the following identifying properties:

Property	Value
CAS Registry Number	17869-10-2
Molecular Formula	C18H17NO5
Molecular Weight	327.33 g/mol
IUPAC Name	1-amino-4-hydroxy-2-(2-methoxyethoxy)anthracene-9,10-dione
Color	Brilliant blue-light red

The molecular structure features an anthraquinone core with amino, hydroxy, and methoxyethoxy functional groups that contribute to its distinctive coloration properties and binding affinity for synthetic fibers. The anthraquinone backbone consists of three fused rings with carbonyl groups at positions 9 and 10, providing the foundation for the compound's chromophoric properties.

It is worth noting that some research literature reports slight variations in the molecular formula (C17H15NO5) and molecular weight (313.3 g/mol), which may represent different salt forms or manufacturing variations.

Manufacturing Methods

The industrial synthesis of Disperse Red 59 follows a multi-step process that involves several key chemical transformations:

• Starting with 1-Aminoanthracene-9,10-dione as the base material

• Halogenation of the base structure

• Hydrolysis of the halogenated intermediate

• Condensation with glycol single ethyl ether

This manufacturing route allows for consistent production of the dye with controlled purity profiles. The synthesis pathway is representative of typical anthraquinone dye production methodologies, which differ significantly from the diazonium coupling reactions used for azo disperse dyes.

Physical and Chemical Properties

Disperse Red 59 exhibits several distinctive physical and chemical properties that influence its application performance:

Physical State and Appearance

The compound appears as a deep red powder with distinctive color variations under different lighting conditions:

• Brilliant blue-light red under standard illumination

• Red when exposed to blue-ray light

• Pink when viewed under blue light

Solubility Profile

As with most disperse dyes, Disperse Red 59 demonstrates low water solubility, which is characteristic of its application class. The dye shows preferential solubility in:

• Organic solvents (moderate solubility)

• Deep eutectic solvents (enhanced solubility)

• Slightly soluble in methanol and DMSO

Research indicates that the use of choline chloride/ethylene glycol deep eutectic solvents can significantly improve the dissolution behavior of disperse dyes like Disperse Red 59, potentially offering more environmentally friendly dyeing processes.

Performance Characteristics in Textile Applications

Disperse Red 59 demonstrates excellent performance characteristics across various textile applications, particularly for polyester and synthetic fiber dyeing. Its performance can be evaluated through standardized fastness properties.

Fastness Properties

The following table presents the fastness properties of Disperse Red 59 according to American Association of Textile Chemists and Colorists (AATCC) and International Organization for Standardization (ISO) standards:

Standard	Ironing Fastness		Light Fastness	Perspiration Fastness		Washing Fastness
	Fading	Stain	Fading	Fading	Stain	Fading	Stain
AATCC	5	4	7-8	4-5	5	5	5
ISO	3-4	1-2	7	5	5	5	3-4

Note: Ratings for AATCC and ISO standards typically range from 1 (poor) to 5 (excellent) for most properties, with light fastness extending to 8.

The data indicates that Disperse Red 59 exhibits excellent light fastness (7-8 on the AATCC scale), strong washing fastness, and good perspiration resistance. The ironing fastness shows some variation between standards, with the AATCC results indicating better performance than ISO evaluations.

Applications in the Textile Industry

Primary Applications

Disperse Red 59 finds its primary applications in:

• Polyester fiber dyeing

• Synthetic textile coloration

• Blended fabric applications

• High-temperature dyeing processes

The dye is particularly valued for its brilliant red coloration with blue undertones, making it suitable for fashion applications requiring vibrant, consistent coloration.

Dyeing Methodology

The application of Disperse Red 59 typically follows standard disperse dye methodologies, which involve:

• Dispersion preparation with appropriate auxiliaries

• High-temperature dyeing (typically 120-130°C)

• Reduction clearing to remove surface dye

• Soaping and washing processes

Recent research has explored alternative dyeing methods using deep eutectic solvents, which may offer more environmentally sustainable approaches to applying disperse dyes like Disperse Red 59.

Analytical Detection Methods

Modern analytical techniques have been developed for the detection and quantification of Disperse Red 59 in various matrices. Liquid chromatography coupled with mass spectrometry (LC/MS/MS) represents the gold standard for such analyses.

LC/MS/MS Methodology

LC/MS/MS methods for disperse dye detection typically achieve:

• Limits of quantification (LOQ) ranging from 0.06 to 4.09 ng/mL

• Limits of detection (LOD) ranging from 0.02 to 1.35 ng/mL

• Relative standard deviations (%RSD) between 1.2% and 16.3% at 10 ng/mL concentration

• Recovery rates ranging from 81.8% to 114.1%

These methods are particularly important for regulatory compliance testing and quality control in textile manufacturing.

Comparison with Other Disperse Dyes

Disperse Red 59 belongs to the anthraquinone class of disperse dyes, which differs structurally and functionally from azo disperse dyes. When compared to other commonly used disperse dyes:

Dye	Chemical Class	Molecular Weight	Primary Application	Key Properties
Disperse Red 59	Anthraquinone	327.33 g/mol	Polyester dyeing	Excellent light fastness, brilliant blue-red shade
Disperse Red 60	Anthraquinone	331.32 g/mol	Polyester dyeing	Very dark red to purple shade, stable under high temperatures
Disperse Red 1	Azo	Varies	Polyester dyeing	Fluorescent properties, detectable at 532 nm excitation
Disperse Red 167:1	Azo	Varies	Polyester dyeing	High frequency of occurrence in garments (67%)

Anthraquinone dyes like Disperse Red 59 and Disperse Red 60 are often used together with other disperse dyes such as Disperse Yellow 54 and Disperse Blue 56 to achieve specific shade requirements. Unlike azo disperse dyes, which can potentially break down into aromatic amines of toxicological concern, anthraquinone structures generally have different degradation pathways.